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Compound of Interest

Compound Name: 2-Aminomethyl-15-crown-5

Cat. No.: B1276274

Technical Guide: 2-Aminomethyl-15-crown-5

CAS Number: 83585-56-2
Alternate Name: 1,4,7,10,13-Pentaoxacyclopentadecane-2-methanamine[1][2]

This technical guide provides a comprehensive overview of 2-Aminomethyl-15-crown-5, a
functionalized crown ether of significant interest to researchers in chemistry, materials science,
and drug development. The document outlines its chemical and physical properties, synthesis
and characterization, and key applications, with a focus on its role in ion recognition and
transport.

Core Properties

2-Aminomethyl-15-crown-5 is a derivative of the macrocyclic polyether 15-crown-5, featuring
a primary amine group attached to the polyether ring via a methylene bridge. This structural
modification introduces a reactive site for further functionalization while retaining the inherent
cation-binding capabilities of the crown ether macrocycle.

Physicochemical Data

The key physicochemical properties of 2-Aminomethyl-15-crown-5 are summarized in the
table below. These properties are essential for its handling, storage, and application in various
experimental settings.
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Property Value Source(s)

CAS Number 83585-56-2 [1][21[3]

Molecular Formula C11H23NOs [11[2][3]

Molecular Weight 249.30 g/mol [2][3]

Appearance Colorless to light brown liquid Chem-Impex

Boiling Point 115 °C at 0.08 mmHg [3]

Density 1.134 g/mL at 25 °C [3]

Refractive Index n20/D 1.48 [3]

Flash Point 113 °C (closed cup) [3]

Purity >94% [1112]
Structural Information

Identifier String

SMILES NCC1COCCOCCOCCOCCO1

inChi 1S/C11H23N0O5/c12-9-11-10-16-6-5-14-2-1-13-

3-4-15-7-8-17-11/h11H,1-10,12H2
InChlKey AGNCFNQAIMILOU-UHFFFAOYSA-N

Synthesis and Characterization

While a detailed, step-by-step synthesis protocol for 2-Aminomethyl-15-crown-5 is not
extensively documented in publicly available literature, a general synthetic strategy can be
inferred from the synthesis of other aminomethyl crown ethers. A plausible route involves the
conversion of the more readily available 2-Hydroxymethyl-15-crown-5.

Generalized Synthesis Protocol

The synthesis of 2-Aminomethyl-15-crown-5 can be envisioned as a two-step process
starting from 2-Hydroxymethyl-15-crown-5:
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» Conversion of the Hydroxyl Group to a Good Leaving Group: The hydroxyl group of 2-
Hydroxymethyl-15-crown-5 is first converted into a better leaving group, for example, by
tosylation or mesylation, to facilitate nucleophilic substitution.

e Nucleophilic Substitution with an Azide or Phthalimide: The resulting tosylated or mesylated
intermediate is then reacted with a nitrogen nucleophile, such as sodium azide or potassium
phthalimide.

e Reduction to the Primary Amine: In the final step, the azide or phthalimide group is reduced
to the primary amine. For an azide intermediate, this is typically achieved through catalytic
hydrogenation (e.qg., using H2/Pd-C) or with a reducing agent like lithium aluminum hydride
(LiAIH4). For a phthalimide intermediate, the Gabriel synthesis using hydrazine is a common
method.

Characterization Protocols

The identity and purity of synthesized 2-Aminomethyl-15-crown-5 would be confirmed using
standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum would be expected to show characteristic signals for
the protons of the crown ether ring, the methylene bridge, and the amine group. The
integration of these signals would confirm the ratio of protons in the molecule.

o 13C NMR: The carbon NMR spectrum would provide information on the number and
chemical environment of the carbon atoms in the molecule, further confirming its structure.

« Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands
for the N-H stretching of the primary amine (typically in the region of 3300-3500 cm~1), C-H
stretching of the alkyl groups, and the C-O-C stretching of the ether linkages.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound. The fragmentation pattern observed in the mass spectrum can also
provide structural information.

Applications in Research and Development
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2-Aminomethyl-15-crown-5 is a versatile molecule with applications stemming from its ability
to selectively bind cations and the presence of a reactive primary amine group.

lon-Selective Electrodes

A significant application of 2-Aminomethyl-15-crown-5 is in the fabrication of ion-selective
electrodes (ISEs). The crown ether moiety acts as an ionophore, selectively binding specific
cations within a polymeric membrane. The aminomethyl group provides a convenient handle
for covalently attaching the crown ether to the polymer backbone or for modifying its
lipophilicity, which can enhance the electrode's performance and longevity.

The diagram below illustrates the general workflow for creating a polymer membrane-based
ion-selective electrode using an aminomethyl-functionalized crown ether.
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Workflow for lon-Selective Electrode Fabrication
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Caption: Workflow for lon-Selective Electrode Fabrication.
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Complexation Chemistry and lon Transport

The crown ether cavity of 2-Aminomethyl-15-crown-5 is particularly suited for complexing with
cations of a specific size, such as Na*. This selective binding is fundamental to its use in
various separation and extraction processes. The aminomethyl group can be used to
immobilize the crown ether onto a solid support for chromatographic applications or to create
more complex molecular architectures for targeted ion transport across membranes.

The following diagram illustrates the principle of selective cation binding by 2-Aminomethyl-
15-crown-5, which is the basis for its function in ion transport and sensing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Aminomethyl-15-crown-5 CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276274#2-aminomethyl-15-crown-5-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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